Cas no 1780312-99-3 (3-piperidin-3-yl-1H-pyrazolo[3,4-b]pyridine)

• Product Name: 3-piperidin-3-yl-1H-pyrazolo[3,4-b]pyridine
• CAS No: 1780312-99-3
• MF: C₁₁H₁₄N₄
• MW: 202.255661487579
• CID: 5094757
• Update Time: 2025-09-27

3-piperidin-3-yl-1H-pyrazolo[3,4-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazolo[3,4-b]pyridine, 3-(3-piperidinyl)-
• 3-piperidin-3-yl-1H-pyrazolo[3,4-b]pyridine

• Inchi： 1S/C11H14N4/c1-3-8(7-12-5-1)10-9-4-2-6-13-11(9)15-14-10/h2,4,6,8,12H,1,3,5,7H2,(H,13,14,15)
• InChI Key： WTSKAHZLLPCUFM-UHFFFAOYSA-N
• SMILES： C12NN=C(C3CCCNC3)C1=CC=CN=2

Additional information on 3-piperidin-3-yl-1H-pyrazolo[3,4-b]pyridine

3-Piperidin-3-yl-1H-pyrazolo[3,4-b]pyridine (CAS No. 1780312-99-3): A Comprehensive Overview

3-Piperidin-3-yl-1H-pyrazolo[3,4-b]pyridine (CAS No. 1780312-99-3) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the treatment of neurological disorders and cancer. This article provides a detailed overview of the chemical properties, synthesis methods, biological activities, and recent research advancements related to 3-piperidin-3-yl-1H-pyrazolo[3,4-b]pyridine.

Chemical Structure and Properties

3-Piperidin-3-yl-1H-pyrazolo[3,4-b]pyridine is a heterocyclic compound with a molecular formula of C₁₅H₁₆N₄. The compound features a pyrazolo[3,4-b]pyridine core linked to a piperidine ring through a carbon atom at the 3-position. This structural arrangement confers unique chemical and biological properties to the molecule. The pyrazolo[3,4-b]pyridine scaffold is known for its high stability and ability to form hydrogen bonds, which are crucial for interactions with biological targets. The piperidine ring adds flexibility and hydrophobicity, enhancing the compound's ability to cross cell membranes and interact with protein targets.

Synthesis Methods

The synthesis of 3-piperidin-3-yl-1H-pyrazolo[3,4-b]pyridine has been explored using various methodologies. One common approach involves the condensation of 2-chloro-5-nitropyridine with piperidine to form an intermediate, followed by reduction and cyclization steps to obtain the final product. Another method involves the reaction of 5-amino-2-chloropyridine with piperidine in the presence of a coupling reagent such as diisopropyl azodicarboxylate (DIAD) and triphenylphosphine (TPP). These synthetic routes have been optimized to improve yield and purity, making them suitable for large-scale production.

Biological Activities

3-Piperidin-3-yl-1H-pyrazolo[3,4-b]pyridine has demonstrated a range of biological activities that make it an attractive candidate for drug development. One of its most notable properties is its ability to modulate serotonin receptors, particularly the 5-HT₇ receptor. Studies have shown that this compound acts as a potent antagonist at the 5-HT₇ receptor, which is involved in regulating various physiological processes such as sleep-wake cycles and cognitive function. This activity suggests potential therapeutic applications in treating neurological disorders like insomnia and cognitive impairment.

In addition to its effects on serotonin receptors, 3-piperidin-3-yl-1H-pyrazolo[3,4-b]pyridine has also been investigated for its anticancer properties. Research has indicated that this compound can inhibit the growth of cancer cells by targeting specific signaling pathways involved in cell proliferation and survival. For example, it has been shown to downregulate the expression of cyclin D1 and CDK4/6, key regulators of the cell cycle. These findings highlight the potential of 3-piperidin-3-yl-1H-pyrazolo[3,4-b]pyridine as a lead compound for developing novel anticancer agents.

Clinical Applications and Research Advancements

The therapeutic potential of 3-piperidin-3-yl-1H-pyrazolo[3,4-b]pyridine has been further validated through preclinical studies and early-stage clinical trials. In animal models of neurological disorders, this compound has shown significant efficacy in improving sleep quality and cognitive function without causing adverse side effects. These results have paved the way for human clinical trials to evaluate its safety and efficacy in treating insomnia and other related conditions.

In cancer research, preclinical studies have demonstrated that 3-piperidin-3-yl-1H-pyrazolo[3,4-b]pyridine can effectively inhibit tumor growth in various cancer types, including breast cancer and lung cancer. The mechanism of action involves disrupting key signaling pathways that drive cancer cell proliferation and survival. These findings have led to ongoing clinical trials aimed at assessing the therapeutic potential of this compound in cancer treatment.

Conclusion

3-Piperidin-3-yl-1H-pyrazolo[3,4-b]pyridine (CAS No. 1780312-99-3) is a promising compound with diverse biological activities that make it an attractive candidate for drug development. Its unique chemical structure confers stability and bioavailability, while its ability to modulate serotonin receptors and inhibit cancer cell growth highlights its therapeutic potential in treating neurological disorders and cancer. Ongoing research continues to uncover new insights into the mechanisms of action and clinical applications of this compound, underscoring its significance in the field of medicinal chemistry.